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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

Essential Safety and Handling Guide for Pentyl
Isobutyrate
For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for the handling of Pentyl
isobutyrate (also known as amyl isobutyrate) in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Key Physical and Chemical Properties
A thorough understanding of the chemical properties of Pentyl isobutyrate is foundational to

its safe handling. The following table summarizes key quantitative data.
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Property Value

CAS Number 2445-72-9

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

Appearance Colorless liquid

Boiling Point 176.5 °C (349.7 °F)

Flash Point 59.4 °C (139 °F)

Specific Gravity 0.853 - 0.862 g/cm³ @ 25°C[1]

Vapor Density 5.45 (Air = 1)

Occupational Exposure Limits No established OSHA PEL or NIOSH REL

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to Pentyl isobutyrate. The

following table outlines the required equipment.

Body Part Protection
Recommended
Material/Standard

Eyes/Face Safety Goggles or Face Shield ANSI Z87.1 compliant

Hands Chemical-Resistant Gloves

Butyl Rubber or heavy-duty

Nitrile Rubber. Always inspect

gloves for integrity before use.

Body Laboratory Coat
Flame-resistant material

recommended

Respiratory
Respirator (if ventilation is

inadequate)

NIOSH-approved organic

vapor respirator

Glove Selection Note: Specific breakthrough time data for Pentyl isobutyrate is not readily

available. For similar esters like amyl acetate, breakthrough times for nitrile gloves can be very
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short. Therefore, for prolonged contact, Butyl rubber gloves are recommended. For incidental

splash protection, heavy-duty nitrile gloves may be sufficient, but should be replaced

immediately upon contamination. It is crucial to consult the glove manufacturer's specific

chemical resistance data and perform an in-house risk assessment.

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural steps for the safe handling of Pentyl isobutyrate in a

laboratory environment.

Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Pentyl isobutyrate.

Ensure Proper Ventilation: All handling of Pentyl isobutyrate must be conducted in a

certified chemical fume hood.

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,

and waste containers, before handling the chemical.

Inspect Equipment: Ensure all glassware is free of cracks and that any equipment is in good

working order.

Handling and Use
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Grounding and Bonding: When transferring volumes greater than one liter, ensure containers

are properly grounded and bonded to prevent static discharge.

Dispensing: Use a pipette or a funnel for transferring the liquid to minimize splashing. Avoid

pouring directly from large containers.

Heating: Do not use an open flame to heat Pentyl isobutyrate. Use a heating mantle, steam

bath, or water bath.
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Storage: Store Pentyl isobutyrate in a tightly sealed, properly labeled container within a

designated flammable liquids storage cabinet. Keep away from heat, sparks, and open

flames.

Post-Handling
Decontamination: Clean any contaminated surfaces with an appropriate solvent and then

wash with soap and water.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Pentyl isobutyrate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Designated Waste Container: All liquid waste containing Pentyl isobutyrate must be

collected in a dedicated, chemically compatible (e.g., high-density polyethylene or glass)

container with a secure, leak-proof lid.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Pentyl
Isobutyrate" and include the date of initial waste addition.

Solid Waste: Any solid waste contaminated with Pentyl isobutyrate (e.g., gloves, absorbent

pads, pipette tips) should be collected in a separate, clearly labeled hazardous waste bag or

container.

Storage of Waste
Secure Location: Store the sealed waste container in a designated, well-ventilated

secondary containment area, away from incompatible materials.

Headspace: Do not overfill the waste container; leave at least 10% headspace to allow for

vapor expansion.
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Final Disposal
Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for pickup.

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of, in accordance with institutional and regulatory requirements.

Emergency Procedures: Spill and Exposure
In case of a small spill (less than 100 mL) in a fume hood:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a chemical absorbent material (e.g.,

vermiculite or sand).

Once absorbed, carefully scoop the material into a labeled hazardous waste container.

Wipe the area with a cloth dampened with a suitable solvent, and then clean with soap and

water. Place all cleanup materials in the hazardous waste container.

For large spills, or any spill outside of a fume hood:

Evacuate the area immediately.

Alert your supervisor and institutional EHS.

Prevent entry into the affected area.

In case of personal exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.
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Seek medical attention for any exposure.

Workflow Diagrams

Diagram 1: Safe Handling Workflow for Pentyl Isobutyrate
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Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for Pentyl Isobutyrate

Diagram 2: Disposal Workflow for Pentyl Isobutyrate Waste
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Diagram 2: Disposal Workflow for Pentyl Isobutyrate Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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